Cas no 1328396-88-8 (3-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide)

• Product Name: 3-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• CAS No: 1328396-88-8
• MF: C₁₄H₁₁N₃O₂S₂
• MW: 317.386039972305
• CID: 6380866
• PubChem ID: 110446009
• Update Time: 2025-06-09

3-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide
• 1328396-88-8
• EN300-22986965
• 3-methoxy-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide

• Inchi： 1S/C14H11N3O2S2/c1-19-11-4-6-20-12(11)13(18)17-14-16-10(8-21-14)9-3-2-5-15-7-9/h2-8H,1H3,(H,16,17,18)
• InChI Key： KXYMXKWIWCLFNP-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=NC=CC=2)N=C1NC(C1=C(C=CS1)OC)=O

Computed Properties

• Exact Mass: 317.02926895g/mol
• Monoisotopic Mass: 317.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 3-methoxy-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylthiophene-2-carboxamide

Introduction to 3-Methoxy-N-[4-(Pyridin-3-Yl)-1,3-Thiazol-2-Yl]Thiophene-2-Carboxamide (CAS No. 1328396-88-8)

The compound 3-methoxy-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide, identified by the CAS registry number CAS No. 1328396-88-8, is a complex organic molecule with a unique structure that combines several heterocyclic rings and functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, particularly in pharmaceuticals and materials science. The molecule's structure includes a thiazole ring, a pyridine ring, and a thiophene ring, all of which contribute to its distinctive chemical properties.

The synthesis of this compound involves a series of multi-step reactions, including coupling reactions and functional group transformations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions using catalytic methods and green chemistry principles. For instance, the use of palladium catalysts in cross-coupling reactions has been shown to significantly enhance the reaction rates and selectivity.

The structural complexity of this compound makes it an interesting candidate for exploring its biological activities. Initial pharmacological studies have indicated that it exhibits potential anti-inflammatory and antioxidant properties. These findings are supported by in vitro assays that demonstrate its ability to inhibit pro-inflammatory cytokines and scavenge free radicals. Furthermore, recent research has delved into its potential as an anticancer agent, with studies showing selective cytotoxicity against certain cancer cell lines.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The presence of conjugated heterocyclic rings in its structure suggests that it could be a promising candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that it exhibits favorable charge transport properties, making it a viable option for next-generation electronic devices.

The development of novel synthetic methodologies for this compound continues to be an active area of research. Scientists are particularly interested in developing scalable and cost-effective production methods that can meet the demands of large-scale manufacturing. Recent advancements in flow chemistry and continuous processing have shown promise in achieving these goals.

Moreover, the environmental impact of synthesizing this compound has been a growing concern among researchers. Efforts are being made to develop more sustainable synthesis routes that minimize waste generation and reduce energy consumption. For example, the use of biodegradable solvents and recyclable catalysts has been proposed as a way to enhance the eco-friendliness of the production process.

In conclusion, the compound 3-methoxy-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]thiophene-2-carboxamide (CAS No. 1328396-88-8) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure offers a wide range of potential applications, from drug development to electronic devices. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in various scientific disciplines.